4-Cyclopropoxy-3-iodo-5-methoxypyridine

• Molecular Formula: C9H10INO2
• Molecular Weight: 291.09 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-iodo-5-methoxypyridine
• InChI: InChI=1S/C9H10INO2/c1-12-8-5-11-4-7(10)9(8)13-6-2-3-6/h4-6H,2-3H2,1H3
• InChI Key: QOGHPWBEYPLHOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=C1OC2CC2)I

Description

4-Cyclopropoxy-3-iodo-5-methoxypyridine is a substituted pyridine derivative characterized by three distinct functional groups: a cyclopropoxy group at position 4, an iodine atom at position 3, and a methoxy group at position 3. The iodine atom introduces reactivity for cross-coupling reactions (e.g., Suzuki or Ullmann couplings), while the cyclopropoxy group may enhance lipophilicity and metabolic stability compared to other alkoxy substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of iodine and a suitable oxidizing agent to introduce the iodine atom at the desired position on the pyridine ring . The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using a cyclopropyl halide under basic conditions.

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-3-iodo-5-methoxypyridine may involve large-scale iodination and substitution reactions using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-iodo-5-methoxypyridine can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The iodine atom can be reduced to form a hydrogen atom or other substituents.

Substitution: The iodine atom can be substituted with other nucleophiles, such as amines, thiols, or organometallic reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation can be used.

Substitution: Nucleophiles such as sodium azide, thiols, and Grignard reagents are commonly used for substitution reactions.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of hydrogenated derivatives or other substituted products.

Substitution: Formation of various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-3-iodo-5-methoxypyridine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: Potential use in the development of biologically active compounds and as a probe in biochemical studies.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-iodo-5-methoxypyridine depends on its specific application. In chemical reactions, it acts as a reagent or intermediate, participating in various transformations. In biological systems, it may interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The exact pathways and targets involved can vary based on the context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyridine Derivatives

To contextualize the properties of 4-cyclopropoxy-3-iodo-5-methoxypyridine, we compare it with three analogous compounds (Table 1).

Table 1: Structural and Functional Comparison of Pyridine Derivatives

Compound Name	Substituents (Position)	Key Properties/Applications	Reference
4-Cyclopropoxy-3-iodo-5-methoxypyridine	4-Cyclopropoxy, 3-I, 5-OMe	High potential for cross-coupling; enhanced lipophilicity	—
3-Iodo-5-methoxypyridine	3-I, 5-OMe	Used in Suzuki-Miyaura couplings; intermediate in drug synthesis
4-Chloro-5-methoxypyridin-3-amine	4-Cl, 5-OMe, 3-NH2	Amine group enables nucleophilic substitutions; less steric hindrance
4-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodo-5-nitropyridine	4-Substituted pyrrolidine, 3-I, 5-NO2	Bulky substituents limit reactivity; nitro group increases electrophilicity

Physicochemical Properties

• Lipophilicity : The cyclopropoxy group likely enhances lipophilicity compared to smaller alkoxy groups (e.g., methoxy or ethoxy). This property is critical for drug penetration through biological membranes.
• Steric Effects : The tert-butyldimethylsilyloxy group in the pyrrolidine-substituted analog creates significant steric bulk, reducing solubility in polar solvents. In contrast, 4-cyclopropoxy-3-iodo-5-methoxypyridine balances moderate lipophilicity with manageable steric demands.